Cas no 1001922-15-1 (Methyl 2-broMo-3-(4'-fluorophenyl)-3-oxopropanoate)

• Product Name: Methyl 2-broMo-3-(4'-fluorophenyl)-3-oxopropanoate
• CAS No: 1001922-15-1
• MF: C₁₀H₈BrFO₃
• MW: 275.071125984192
• CID: 830214
• Update Time: 2025-06-09

Methyl 2-broMo-3-(4'-fluorophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-broMo-3-(4'-fluorophenyl)-3-oxopropanoate
• methyl 2-bromo-3-(4-fluorophenyl)-3-oxopropanoate
• 2-bromo-3-(4-fluorophenyl)-3-oxopropionic acid methyl ester
• AK101298
• ANW-60312
• CTK8B8423
• I01-8774
• KB-204828

• Inchi： 1S/C10H8BrFO3/c1-15-10(14)8(11)9(13)6-2-4-7(12)5-3-6/h2-5,8H,1H3
• InChI Key： YQOLFGQIZQAZKK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(Br)C(C1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 273.96408g/mol
• Monoisotopic Mass: 273.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 275.07g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Additional information on Methyl 2-broMo-3-(4'-fluorophenyl)-3-oxopropanoate

Methyl 2-bromo-3-(4'-fluorophenyl)-3-oxopropanoate (CAS No. 1001922-15-1): A Comprehensive Overview

Methyl 2-bromo-3-(4'-fluorophenyl)-3-oxopropanoate, identified by its CAS number 1001922-15-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and synthetic chemistry. The presence of both bromine and fluorine substituents in its molecular structure imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure, featuring a carboxylate ester group and an α,β-unsaturated carbonyl system, positions it as a versatile building block for the creation of pharmacologically active agents. The bromine atom, in particular, serves as a reactive handle for further functionalization via cross-coupling reactions, while the fluorine substituent can influence the metabolic stability and binding affinity of resulting derivatives. These features make Methyl 2-bromo-3-(4'-fluorophenyl)-3-oxopropanoate a compound of great interest to medicinal chemists seeking to develop novel therapeutic entities.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The incorporation of fluorine into drug molecules has been shown to modulate lipophilicity, metabolic clearance, and receptor binding interactions. Methyl 2-bromo-3-(4'-fluorophenyl)-3-oxopropanoate exemplifies this trend, as it provides a scaffold for generating fluorinated analogs with tailored properties. For instance, researchers have utilized this compound to synthesize kinase inhibitors and anti-inflammatory agents, where the fluorine atom plays a crucial role in optimizing drug efficacy.

The synthesis of Methyl 2-bromo-3-(4'-fluorophenyl)-3-oxopropanoate typically involves multi-step organic transformations, starting from readily available precursors such as 4-fluorobenzaldehyde and malonic acid derivatives. The bromination step is critical, often achieved using brominating agents like N-bromosuccinimide (NBS) under controlled conditions. This step introduces the bromine atom at the α-position relative to the carbonyl group, which is essential for subsequent modifications. The esterification of the carboxylic acid functionality completes the synthesis, yielding the desired product with high purity and yield.

The applications of Methyl 2-bromo-3-(4'-fluorophenyl)-3-oxopropanoate extend beyond academic research; it has found utility in industrial settings as well. Pharmaceutical companies often employ this compound as a key intermediate in large-scale production processes for active pharmaceutical ingredients (APIs). Its stability under various reaction conditions makes it an attractive choice for synthetic routes that require harsh reagents or prolonged reaction times. Additionally, its compatibility with green chemistry principles has led to its use in solvent-free or catalytic reactions, reducing environmental impact.

The latest advancements in computational chemistry have further enhanced the utility of Methyl 2-bromo-3-(4'-fluorophenyl)-3-oxopropanoate. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the design of more effective drug candidates. For example, computational docking experiments have shown that derivatives of this compound can bind tightly to protein kinases, suggesting their potential as inhibitors of oncogenic pathways. These findings have spurred new synthetic efforts aimed at optimizing potency and selectivity.

In conclusion, Methyl 2-bromo-3-(4'-fluorophenyl)-3-oxopropanoate (CAS No. 1001922-15-1) is a multifaceted compound with broad applications in pharmaceutical research and industrial synthesis. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new methodologies for its utilization, this compound is poised to remain at the forefront of chemical innovation.